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Compound of Interest

2,2'-Bis(hydroxyphenyl)methane-

Compound Name:
a4

Cat. No.: B15556488

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Bis(hydroxyphenyl)methane-
d4, a deuterated analog of the parent compound 2,2'-Bis(hydroxyphenyl)methane. While a
specific CAS number for the deuterated form is not readily available in public databases[1], this
document consolidates available data on its properties, alongside a generalized synthesis and
analytical workflow.

Chemical and Physical Data

A comparative summary of the key quantitative data for both the deuterated and non-
deuterated forms of 2,2'-Bis(hydroxyphenyl)methane is presented below.
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2,2'- 2,2'-
Property Bis(hydroxyphenyl)methan Bis(hydroxyphenyl)methan
e-d4 e
CAS Number Not Available[1] 2467-02-9[2][3]
Molecular Formula C13HsD402[2] C13H1202[1]
Molecular Weight 204.26 g/mol [2] 200.23 g/mol [1]
2,2'-
Dihydroxydiphenylmethane-d4, 2,2'-Methylenediphenol, Bis(o-
Synonyms .
2,2'-Methylenebis[phenol]- hydroxyphenyl)methane[3]
d4[2]

Experimental Methodologies

Detailed experimental protocols for the synthesis and analysis of 2,2'-
Bis(hydroxyphenyl)methane-d4 are not extensively documented in publicly accessible
literature. However, based on general synthetic procedures for bis(hydroxyphenyl)methanes
and standard analytical techniques, a representative workflow can be outlined.

General Synthesis Protocol

The synthesis of bis(hydroxyphenyl)methanes typically involves the reaction of a phenol with
formaldehyde. A general procedure, adapted from patented processes, is described below. It is
important to note that the synthesis of the deuterated analog would require the use of
deuterated starting materials.

Reaction of Phenol with Formaldehyde:

» Reactant Mixture: Phenol and formaldehyde are reacted in a two-phase mixture containing
agueous phosphoric acid[4][5]. The molar ratio of phenol to formaldehyde is typically high,
for instance, at least 3 moles of phenol per mole of formaldehyde[5].

o Temperature Control: The reaction temperature is maintained between 20°C and 60°C[5].

o Phase Separation: Upon completion of the reaction, the organic phase containing the
bis(hydroxyphenyl)methane product is separated from the aqueous acid phase[5].
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 Purification: The product can be further purified by distillation under reduced pressure[4][5].

Analytical Characterization

The structural confirmation and purity assessment of the synthesized compound would involve
a combination of spectroscopic and chromatographic techniques, as suggested by analytical
methodologies for similar compounds[6].

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the molecular
structure and the positions of deuterium incorporation.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the
molecule.

o Mass Spectrometry (MS), potentially coupled with Gas Chromatography (GC-MS): To
determine the molecular weight and fragmentation pattern, confirming the isotopic
enrichment.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Visualized Workflows

The following diagrams illustrate the generalized synthesis and analytical characterization
workflows for 2,2'-Bis(hydroxyphenyl)methane-d4.
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Caption: Generalized workflow for the synthesis of 2,2'-Bis(hydroxyphenyl)methane-d4.
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Caption: Standard analytical workflow for the characterization of 2,2'-
Bis(hydroxyphenyl)methane-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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